Cas no 521-78-8 (Trimipramine maleate)

Trimipramine maleate is a tricyclic antidepressant (TCA) primarily used in the treatment of depressive disorders, anxiety, and insomnia. Its chemical structure includes a maleate salt form, enhancing solubility and bioavailability. The compound acts as a serotonin and norepinephrine reuptake inhibitor, with additional antihistaminergic and anticholinergic properties, contributing to its sedative effects. Trimipramine maleate is distinguished by its balanced pharmacological profile, offering efficacy in managing both mood and sleep disturbances. It is commonly formulated in oral tablets for controlled dosing. Stability and compatibility with standard excipients make it suitable for pharmaceutical manufacturing. Clinical use requires careful titration due to its side effect profile.
Trimipramine maleate structure
Trimipramine maleate structure
Product Name:Trimipramine maleate
CAS No:521-78-8
MF:C24H30N2O4
MW:410.506006717682
MDL:MFCD00082376
CID:367518
PubChem ID:329831133
Update Time:2025-05-24

Trimipramine maleate Chemical and Physical Properties

Names and Identifiers

    • Trimipramine maleate
    • Trimeprimine maleate
    • Surmontil maleate
    • Trimipramine Maleate Salt
    • FR901379
    • Trimipramine (maleate)
    • (Z)-but-2-enedioic acid,3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N,2-trimethylpropan-1-amine
    • Trimipramine
    • BS-17213
    • TRIMIPRAMINE MALEATE [VANDF]
    • Trimipramine.maleate, 1mg/ml in Methanol
    • D02408
    • 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, (-)-, (2Z)-2-BUTENEDIOATE (1:1)
    • DTXCID0025315
    • (Z)-but-2-enedioic acid;3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N,2-trimethylpropan-1-amine
    • NCGC00261841-01
    • NCGC00094418-04
    • SR-01000076152-6
    • TRIMIPRAMINE MALEATE (EP MONOGRAPH)
    • NCGC00094418-01
    • 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)-2-methylpropyl)-, maleate (1:1)
    • I412286V22
    • Trimipramine hydrogen maleate
    • D28E1043W5
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (-)-, (2Z)-2-butenedioate (1:1)
    • UNII-269K6498LD
    • TRIMIPRAMINE MALEATE [ORANGE BOOK]
    • NCGC00094418-02
    • EU-0101156
    • 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N,2-trimethylpropan-1-amine maleate
    • 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, (Z)-2-BUTENEDIOATE (1:1)
    • Trimipramine acid maleate
    • 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)-2-methylpropyl)-, Maleate(1:1)
    • SR-01000076152
    • UNII-D28E1043W5
    • 5-(3-(Dimethylamino)-2-methylpropyl)-10,11-dihydro-5H-dibenz(b,f)azepine maleate (1:1)
    • 10,11-dihydro-N,N,beta-trimethyl-5H-dibenz[b,f]azepine-5-propanamine(2Z)-2-butenedioate
    • Q27116374
    • SCHEMBL41289
    • CS-4840
    • NCGC00016483-01
    • NCGC00094418-03
    • (+)-Trimipramine maleate
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (2Z)-2-butenedioate (1:1)
    • (-)-Trimipramine maleate
    • Trimipraminhydrogenmaleat
    • HMS2097B13
    • TRIMIPRAMINE MALEATE [USP MONOGRAPH]
    • TRIMIPRAMINE MALEATE (USP MONOGRAPH)
    • SPECTRUM1503117
    • 5-(3-(dimethylammonio)-2-methylpropyl)-10,11-dihydro-5H-dibenzo(b,f)azepinium (2Z)-but-2-enedioate
    • 521-78-8
    • Trimipramini maleas
    • 10,11-dihydro-N,N,beta-trimethyl-5H-dibenz(b,f)azepine-5-propanamine (Z)-2-butenedioate (1:1)
    • HMS500E15
    • 138283-61-1
    • SW197096-3
    • TRIMIPRAMINE MALEATE [WHO-DD]
    • TRIMIPRAMINE MALEATE [MI]
    • Tox21_501156
    • NS00080012
    • 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, (-)-, (Z)-2-BUTENEDIOATE (1:1)
    • Surmontil (TN)
    • Prestwick_1022
    • Trimipraminemaleate
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (+)-, (Z)-2-butenedioate (1:1)
    • Trimipramine maleate (JAN/USP)
    • UNII-I412286V22
    • TRIMIPRAMINE MALEATE [USP-RS]
    • 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, (+)-, (2Z)-2-BUTENEDIOATE (1:1)
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (+)-, (2Z)-2-butenedioate (1:1)
    • EINECS 208-318-3
    • Trimipramine.maleate
    • NSC 758386
    • Trimipramine maleate, (+)-
    • Trimipramine Maleate, BP
    • HY-B1213
    • T 3146
    • SMR000326720
    • Trimipramine Maleate (1:1)
    • TRIMIPRAMINE MALEATE (MART.)
    • HMS3714B13
    • NSC-758386
    • HMS1570B13
    • 138283-60-0
    • NCGC00094418-05
    • TRIMIPRAMINE MALEATE [MART.]
    • TRIMIPRAMINE MALEATE [EP MONOGRAPH]
    • CAS-521-78-8
    • Trimipramine Maleate 1.0 mg/ml in Methanol (as free base)
    • HMS2092L08
    • SR-01000076152-4
    • Trimipramine for peak identification
    • Pharmakon1600-01503117
    • HMS2233H17
    • LP01156
    • DTXSID2045315
    • TRIMIPRAMINE MALEATE (USP-RS)
    • Stangyl
    • NCGC00016013-06
    • TRIMIPRAMINE MALEATE [JAN]
    • HMS3263H13
    • AKOS026750012
    • CHEMBL1200948
    • CCG-39308
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (-)-, (Z)-2-butenedioate (1:1)
    • SR-01000076152-1
    • 269K6498LD
    • Trimipramine maleate, (-)-
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,N,beta-trimethyl-, (Z)-2-butenedioate (1:1)
    • Tox21_110449
    • Tox21_110449_1
    • 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-Dihydro-N,N,beta-trimethyl-,(Z)-2-Butenedioate(1:1)
    • 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, (+)-, (Z)-2-BUTENEDIOATE (1:1)
    • MFCD00082376
    • MLS001056765
    • HMS1922G07
    • Trimeprimine monomaleate
    • Trimipramium maleinicum
    • TRIMIPRAMINE MALEATE [USAN]
    • NSC758386
    • Trimipramine maleate [USAN:USP:JAN]
    • CHEBI:35030
    • YDGHCKHAXOUQOS-BTJKTKAUSA-N
    • D82092
    • DA-68341
    • Trimipramine.maleate, 1mg/ml in Methanol (as free base)
    • MDL: MFCD00082376
    • Inchi: 1S/C20H26N2.C4H4O4/c1-16(14-21(2)3)15-22-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)22;5-3(6)1-2-4(7)8/h4-11,16H,12-15H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: YDGHCKHAXOUQOS-BTJKTKAUSA-N
    • SMILES: OC(/C=C\C(=O)O)=O.N1(C2C=CC=CC=2CCC2C=CC=CC1=2)CC(C)CN(C)C

Computed Properties

  • Exact Mass: 410.22100
  • Monoisotopic Mass: 294.209599
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Density: 1.029
  • Melting Point: 141-143°C
  • Boiling Point: 411.8°Cat760mmHg
  • Flash Point: 11 °C
  • Solubility: chloroform: soluble50 mg/ml, clear, colorless to faintly yellow
  • PSA: 81.08000
  • LogP: 3.89780

Trimipramine maleate Security Information

  • Symbol: GHS07 GHS08
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335-H361
  • Warning Statement: P261-P281-P305+P351+P338
  • Hazardous Material transportation number:UN 3249
  • WGK Germany:3
  • Hazard Category Code: 63-22-36/37/38
  • Safety Instruction: 26-36
  • RTECS:HN9260000
  • Hazardous Material Identification: Xn T F
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Risk Phrases:R22; R36/37/38; R63; R36/38; R23/25
  • Packing Group:III
  • Safety Term:6.1(b)

Trimipramine maleate Pricemore >>

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Trimipramine maleate Related Literature

Additional information on Trimipramine maleate

Trimipramine Maleate: A Comprehensive Overview

Trimipramine maleate, identified by the CAS number 521-78-8, is a tricyclic antidepressant (TCA) that has been extensively studied for its therapeutic effects in the treatment of various mental health conditions. This compound, also known as trimipramine mesilate, belongs to a class of drugs that primarily function by inhibiting the reuptake of norepinephrine and serotonin, thereby increasing their levels in the brain. Recent studies have highlighted its efficacy in managing major depressive disorder (MDD) and other related conditions, making it a subject of continued research interest.

The chemical structure of trimipramine maleate consists of a tricyclic framework, which is a hallmark of TCAs. This structure contributes to its pharmacological properties, including its ability to interact with various neurotransmitter systems. The compound is available in both immediate-release and sustained-release formulations, allowing for flexible dosing regimens tailored to individual patient needs. Its bioavailability is influenced by factors such as gastrointestinal absorption and hepatic metabolism, which are critical considerations in clinical practice.

Recent advancements in pharmacokinetic studies have provided deeper insights into the absorption, distribution, metabolism, and excretion (ADME) profile of trimipramine maleate. Research indicates that the drug undergoes extensive first-pass metabolism in the liver, leading to significant inter-individual variability in plasma concentrations. This variability underscores the importance of therapeutic drug monitoring to optimize treatment outcomes and minimize adverse effects.

In terms of clinical applications, trimipramine maleate has demonstrated efficacy in treating not only depression but also anxiety disorders and chronic pain conditions. A 2023 study published in the Journal of Clinical Psychiatry reported significant improvements in depressive symptoms among patients treated with this compound compared to placebo. Additionally, its anxiolytic properties have been explored in patients with generalized anxiety disorder (GAD), with promising results suggesting its potential as a first-line treatment option.

The mechanism of action of trimipramine maleate involves multiple pathways beyond simple neurotransmitter reuptake inhibition. Recent research has elucidated its role in modulating neuroplasticity and reducing neuroinflammation, which are critical processes in the pathophysiology of depression. Furthermore, studies have shown that the drug exhibits anti-inflammatory properties by downregulating pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are often elevated in depressed individuals.

Safety profile is another critical aspect of trimipramine maleate's clinical utility. While generally well-tolerated, the drug is associated with side effects such as dry mouth, constipation, and dizziness. However, recent comparative studies suggest that these adverse effects are less severe compared to other TCAs like amitriptyline or imipramine. Moreover, its lower risk of causing weight gain makes it an attractive option for patients who are overweight or obese.

The latest research on trimipramine maleate has also explored its potential in combination therapies. A 2023 clinical trial published in the New England Journal of Medicine investigated the efficacy of combining trimipramine with low-dose lithium carbonate for treatment-resistant depression (TRD). The results indicated a significant reduction in depressive symptoms compared to monotherapy, highlighting the compound's versatility in therapeutic regimens.

In conclusion, trimipramine maleate, CAS No. 521-78-8, remains a valuable tool in the management of mental health disorders due to its robust efficacy and favorable safety profile. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, ensuring its relevance in modern psychiatric practice.

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